Cas no 13287-92-8 (D-Glucose,2-deoxy-2-[(1-oxooctyl)amino]-)

• Product Name: D-Glucose,2-deoxy-2-[(1-oxooctyl)amino]-
• CAS No: 13287-92-8
• MF: C₁₄H₂₇NO₆
• MW: 305.367285013199
• CID: 161109
• PubChem ID: 151803
• Update Time: 2025-04-19

D-Glucose,2-deoxy-2-[(1-oxooctyl)amino]- Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-[(1-oxooctyl)amino]-
• N-Octanoyl-D-glucopyranosylamine
• N-octanoylglucosylamine
• 2-octanon-3-ol
• 2-octanone 2,4-dinitrophenylhydrazone
• 2-octanoylamino-2-deoxy-D-glucose
• 2-Octanoylamino-2-desoxy-D-glucose
• 3-hydroxy-2-octanone
• 3-Hydroxy-2-octanone [FHFI]
• 3-Hydroxy-o
• 3-hydroxy-octan-2-one
• hexylmethyl-keton 2,4-dinitrophenylhydrazon
• n-Amyl-acetyl-carbinol
• N-octanoyl-glucosamine
• Octan-2-on-< 2.4-dinitro-phenylhydrazon>
• Octanol-(3)-on-(2)
• Octanon-(2)-< 2.4-Dinitro-phenylhydrazon>
• UNII-JF32G3I7Q1
• SCHEMBL16696528
• 134403-86-4
• DTXSID70927851
• N-Octanoyl- beta -D-glucosylamine
• N-(1-Hydroxyoctylidene)hexopyranosylamine
• D-Glucose, 2-deoxy-2-((1-oxooctyl)amino)-
• 13287-92-8
• N-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]octanamide
• NOGA
• N-Octanoyl-beta-D-glucosylamine

• Inchi： 1S/C14H27NO6/c1-2-3-4-5-6-7-10(17)15-14-13(20)12(19)11(18)9(8-16)21-14/h9,11-14,16,18-20H,2-8H2,1H3,(H,15,17)/t9-,11-,12+,13-,14?/m1/s1
• InChI Key： XEPXGZZWVKNRGS-GQYPCLOQSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)NC(CCCCCCC)=O

Computed Properties

• Exact Mass: 305.18391
• Monoisotopic Mass: 305.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 564.7°Cat760mmHg
• Flash Point: 295.3°C
• Refractive Index: 1.536
• PSA: 127.09